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Compound of Interest

Compound Name: 3-Methyladipic acid

Cat. No.: B3434890 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 3-Methyladipic acid. Adherence to these

guidelines is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Properties and Hazards
3-Methyladipic acid is a white, fine crystalline powder.[1] While it is a valuable metabolite for

research, particularly as a biomarker for the ω-oxidation of phytanic acid, it presents several

hazards that necessitate careful handling.[2][3]

Hazard Classifications:

Skin Irritation (Category 2)[4]

Serious Eye Irritation (Category 2A)[4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation[4]
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Property Value Source

Molecular Formula C₇H₁₂O₄ [4]

Molecular Weight 160.17 g/mol [4]

Melting Point 100-102 °C [1][4]

Boiling Point 230 °C (at 30 mmHg) [1][4]

Appearance White fine crystalline powder [1]

Water Solubility 16.8 g/L (Predicted) [5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[6] The following table

summarizes the recommended equipment when handling 3-Methyladipic acid.[4]
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Body Area Recommended PPE Specifications & Remarks

Respiratory Dust mask / Respirator

A NIOSH-approved N95 dust

mask is recommended for

handling the solid powder.[4] In

cases of low pollution or brief

exposure, a respiratory filter

may be used.

Eyes/Face Safety Goggles / Face Shield

Chemical safety goggles are

essential.[7] A face shield

should be worn in situations

where splashing is a risk.

Hands Chemical-resistant Gloves

Nitrile or other suitable

chemical-resistant gloves

should be worn.[8] Inspect

gloves for tears or punctures

before each use.

Body Laboratory Coat
A lab coat should be worn to

protect skin and clothing.

Feet Closed-toe Shoes

Shoes must fully cover the

feet; sandals or perforated

shoes are not permitted.[7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling minimizes risk.[8] Always work in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust.[6]

Preparation:

Review the Safety Data Sheet (SDS) before starting work.

Ensure a safety shower and eyewash station are accessible.

Prepare and label all necessary equipment.
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Clear the workspace of any clutter.[7]

Donning PPE:

Put on a lab coat, closed-toe shoes, safety goggles, and gloves as specified in the table

above.

Handling the Chemical:

Weigh and handle the solid -Methyladipic acid within a chemical fume hood to control dust.

Avoid direct contact with the skin and eyes.

Use a spatula or other appropriate tools to transfer the powder.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Securely close the container for 3-Methyladipic acid.

Clean the work area, including the balance and benchtop, with an appropriate solvent and

dispose of the cleaning materials as hazardous waste.

Remove PPE carefully, avoiding contamination of skin.

Wash hands thoroughly with soap and water after work is complete.[7]
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Caption: Safe handling workflow for 3-Methyladipic acid.
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Disposal Plan
Improper disposal of 3-Methyladipic acid and its containers can pose environmental and

safety risks.[9] All waste must be treated as hazardous unless neutralized.

Segregation:

Keep 3-Methyladipic acid waste separate from other chemical waste streams to avoid

unintended reactions.[10]

Containerization:

Collect solid waste in a clearly labeled, sealed, and compatible container.

Aqueous waste solutions should be stored in a labeled, leak-proof container.[9]

Empty original containers must be triple-rinsed with a suitable solvent; the rinsate should

be collected as hazardous waste.

Neutralization (for dilute aqueous solutions only):

This should only be performed by trained personnel with appropriate PPE in a fume hood.

Slowly add a weak base, such as sodium bicarbonate, to the acidic solution while stirring.

[9]

Monitor the pH. The target is a neutral pH between 5.5 and 9.5.[11]

Once neutralized, the solution may be eligible for drain disposal, pending local regulations.

[11]

Final Disposal:

Solid waste and concentrated solutions must be disposed of through a licensed

professional waste disposal service.[10][12] Do not discard in regular trash or down the

drain.[13]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Disposal workflow for 3-Methyladipic acid waste.

Experimental Protocol: Quantification in Urine
Urinary levels of 3-Methyladipic acid can serve as a biomarker for certain metabolic disorders,

such as adult Refsum disease.[2] The following is a generalized methodology for its

quantification using Gas Chromatography-Mass Spectrometry (GC-MS), a common analytical

technique for this purpose.[14][15]

Objective: To extract, derivatize, and quantify 3-Methyladipic acid from a urine sample.

Methodology:
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Sample Preparation:

Thaw frozen urine samples (-20°C) at room temperature.

Take a specific volume of urine, normalized to creatinine concentration (e.g., equivalent to

0.25 mg of creatinine).[14]

Add an internal standard (e.g., tropic acid) to the sample for accurate quantification.[14]

Extraction:

Acidify the urine sample to a low pH using an acid like hydrochloric acid.

Extract the organic acids from the aqueous urine sample using a solvent such as ethyl

acetate or by using solid-phase extraction with a sorbent like Porapak Q.[15]

Repeat the extraction process multiple times to ensure complete recovery.

Combine the organic layers and evaporate them to dryness under a stream of nitrogen.

Derivatization:

To make the non-volatile 3-Methyladipic acid suitable for GC analysis, convert it to a

volatile derivative.

Add a derivatizing agent, such as a silylating reagent (e.g., BSTFA with TMCS), to the

dried extract.

Heat the mixture (e.g., at 60-70°C for one hour) to complete the reaction, forming

trimethylsilyl (TMS) esters of the acid.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC-MS system.

Gas Chromatography: Use a capillary column (e.g., HP-5MS) to separate the components

of the mixture.[14] The oven temperature is programmed to ramp up over time to elute

different compounds at different retention times.
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Mass Spectrometry: As compounds elute from the GC column, they are ionized and

fragmented in the mass spectrometer. The mass-to-charge ratio of these fragments is

measured, creating a unique mass spectrum for each compound.

Identify the 3-Methyladipic acid derivative based on its characteristic retention time and

mass spectrum.

Quantification:

Create a standard curve using known concentrations of pure 3-Methyladipic acid that

have undergone the same extraction and derivatization process.

Compare the peak area of the 3-Methyladipic acid derivative in the sample to the peak

area of the internal standard.

Calculate the concentration of 3-Methyladipic acid in the original urine sample by

referencing the standard curve. The final concentration is typically reported relative to

creatinine levels (e.g., in µmol/mmol creatinine).[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.greenwgroup.com/chemical-safety-best-practices-in-the-lab/
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://www.denios.ie/consulting-planning/denios-magazine/chemical-disposal
https://ehs.cornell.edu/book/export/html/1304
https://cleanmanagement.com/service/acid-caustic-waste/
https://publicsafety.lafayette.edu/wp-content/uploads/sites/86/2011/06/Disposal-of-Solid-Chemicals-in-the-Normal-Trash.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4393397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4393397/
https://www.researchgate.net/publication/19333314_Urinary_organic_acids_Isolation_and_quantification_for_routine_metabolic_screening
https://www.hmdb.ca/concentrations/58557
https://www.benchchem.com/product/b3434890#personal-protective-equipment-for-handling-3-methyladipic-acid
https://www.benchchem.com/product/b3434890#personal-protective-equipment-for-handling-3-methyladipic-acid
https://www.benchchem.com/product/b3434890#personal-protective-equipment-for-handling-3-methyladipic-acid
https://www.benchchem.com/product/b3434890#personal-protective-equipment-for-handling-3-methyladipic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3434890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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